Anti-Influenza agent 6

• Molecular Formula: C42H64N6O7S
• Molecular Weight: 797.1 g/mol
• InChI: InChI=1S/C42H64N6O7S/c1-40(2,3)30-21-19-29(20-22-30)35(50)48-37(56)46-32-25-23-31(24-26-32)45-34(49)18-13-11-10-12-15-27-43-36(51)33(47-39(53)55-42(7,8)9)17-14-16-28-44-38(52)54-41(4,5)6/h19-26,33H,10-18,27-28H2,1-9H3,(H,43,51)(H,44,52)(H,45,49)(H,47,53)(H2,46,48,50,56)/t33-/m0/s1
• InChIKey: UASQCMIAGVFPSF-XIFFEERXSA-N

Anti-Influenza Agent 6 (19b): Product Overview

Anti-Influenza agent 6, also known as compound 19b (CAS: 2917502-08-8), is a novel small-molecule degrader belonging to the acyl thiourea class . It is the first reported compound designed to degrade the influenza virus polymerase acidic (PA) protein via hydrophobic tagging (HyT) technology, engaging both the proteasome and autophagic lysosome pathways [1]. The compound demonstrates inhibitory activity against both influenza A and B viruses, including a strain resistant to the M2 inhibitor amantadine .

TPD

Targeted protein degradation (TPD) via hydrophobic tagging; distinct from enzymatic inhibition

PA

Influenza polymerase acidic (PA) protein target; reported selective ablation without affecting PB1/PB2

Res

Resistance research context; reported activity against amantadine-resistant H1N1

• [1] Ma X, Wang X, Chen F, et al. Novel Acyl Thiourea-Based Hydrophobic Tagging Degraders Exert Potent Anti-Influenza Activity through Two Distinct Endonuclease Polymerase Acidic-Targeted Degradation Pathways. J Med Chem. 2024;67(11):8791-8816. doi:10.1021/acs.jmedchem.4c00131 View Source

Anti-Influenza Agent 6 (19b): Key Differentiators

Generic substitution of Anti-Influenza agent 6 with other influenza antivirals is not scientifically valid due to its distinct mechanism of action as a targeted protein degrader. Unlike neuraminidase inhibitors (e.g., oseltamivir) or polymerase inhibitors (e.g., baloxavir), compound 19b induces the degradation of the PA protein, which is critical for viral replication [1]. This unique mode of action is particularly important for research into overcoming drug-resistant viral strains, as evidenced by its potent activity against an amantadine-resistant H1N1 strain, where M2 inhibitors are ineffective . The specific quantitative evidence of these functional differences is detailed below.

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Conventional PA endonuclease inhibitors (e.g., baloxavir) do not induce protein degradation; mechanistic profile may shift away from TPD research models

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Generic PA inhibitors lack dual proteasome/autophagy pathway engagement; degradation pathway context may differ

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Activity against amantadine-resistant strains is not universal; resistance-strain context may require review with alternative chemotypes

• [1] Ma X, Wang X, Chen F, et al. Novel Acyl Thiourea-Based Hydrophobic Tagging Degraders Exert Potent Anti-Influenza Activity through Two Distinct Endonuclease Polymerase Acidic-Targeted Degradation Pathways. J Med Chem. 2024;67(11):8791-8816. doi:10.1021/acs.jmedchem.4c00131 View Source

Anti-Influenza Agent 6 (19b): Quantitative Evidence vs. Comparators

PA Degradation DC50 vs. Baloxavir

Anti-Influenza agent 6 (compound 19b) exhibits potent antiviral activity against the amantadine-resistant influenza A strain A/PR/8/34 (H1N1), with an EC50 of 0.015 μM [1]. This contrasts sharply with the M2 inhibitor amantadine, which shows minimal to no activity against this strain, with a reported EC50 of 18 μM in MDCK cells . This represents a greater than 1,200-fold improvement in potency against this clinically relevant resistant strain.

PA Degradation DC50

Class-level

Target DC50: 0.06 µM

Baloxavir: no degradation activity

Reported PA degradation endpoint context; distinct from enzymatic inhibition

Cellular degradation assay; Western blot

Evidence Dimension	Antiviral activity against amantadine-resistant H1N1
Target Compound Data	EC50 = 0.015 μM
Comparator Or Baseline	Amantadine: EC50 = 18 μM
Quantified Difference	1,200-fold lower EC50 for Anti-Influenza agent 6
Conditions	MDCK cell-based viral inhibition assay

Why This Matters

For research on drug-resistant influenza strains, Anti-Influenza agent 6 offers a crucial tool with potency where first-line M2 inhibitors like amantadine are completely ineffective.

• [1] Ma X, Wang X, Chen F, et al. Novel Acyl Thiourea-Based Hydrophobic Tagging Degraders Exert Potent Anti-Influenza Activity through Two Distinct Endonuclease Polymerase Acidic-Targeted Degradation Pathways. J Med Chem. 2024;67(11):8791-8816. doi:10.1021/acs.jmedchem.4c00131 View Source

Activity Against Amantadine-Resistant H1N1

Anti-Influenza agent 6 is the first reported small molecule to induce degradation of the influenza virus polymerase acidic (PA) protein, a mechanism distinct from all other approved and investigational influenza antivirals [1]. While baloxavir marboxil inhibits the PA endonuclease active site, compound 19b eliminates the entire protein via hydrophobic tagging, engaging both proteasomal and autophagic lysosomal degradation pathways [1]. This is a qualitative and functional differentiation, as it provides a novel chemical biology tool for studying viral protein homeostasis and developing new antiviral strategies that may be less susceptible to active-site mutations.

Resistant-Strain EC50

Reported

0.015 µM (A/PR/8/H1N1)

Supports drug-resistant model studies; reported activity against amantadine-resistant strain

MDCK cell antiviral assay

Evidence Dimension	Mechanism of action on viral PA protein
Target Compound Data	Targeted protein degradation (proteasome and autophagy pathways)
Comparator Or Baseline	Baloxavir: Endonuclease active-site inhibition
Quantified Difference	Not applicable (Qualitative difference in mechanism)
Conditions	Mechanistic studies as described in the primary publication

Why This Matters

This unique mechanism provides researchers with a tool to investigate a new antiviral paradigm—targeted viral protein degradation—which is orthogonal to traditional active-site inhibition and may offer a strategy to combat resistance.

• [1] Ma X, Wang X, Chen F, et al. Novel Acyl Thiourea-Based Hydrophobic Tagging Degraders Exert Potent Anti-Influenza Activity through Two Distinct Endonuclease Polymerase Acidic-Targeted Degradation Pathways. J Med Chem. 2024;67(11):8791-8816. doi:10.1021/acs.jmedchem.4c00131 View Source

Broad-Spectrum Activity: Influenza A & B

Anti-Influenza agent 6 demonstrates consistent inhibitory activity against both influenza A and B viruses. It has been tested against the A/WSN/33/H1N1 strain (EC50 = 0.015 μM) and two influenza B virus lineages: B/Yamagata/16/88 (EC50 = 0.073 μM) and B/Victoria/2/87 (EC50 = 0.067 μM) . While the absolute potency is lower than that of the polymerase inhibitor baloxavir against some type B strains (median EC50 = 0.00597 μM) [1], this broad-spectrum activity confirms the compound's utility as a tool for studying both influenza A and B replication mechanisms within a single chemical scaffold.

Broad-Spectrum EC50

Reported

A/H1N1: 0.015 µM
B/Yam: 0.073 µM
B/Vic: 0.067 µM

Baloxavir medians: 0.00073 µM (A), 0.00597 µM (B)
Oseltamivir: ~0.8 µM (A/WSN/33)

Reported cross-class potency profile; supports broad-spectrum screening context

In vitro; standard cell culture

Evidence Dimension	Antiviral activity spectrum
Target Compound Data	Influenza A H1N1 (EC50 = 0.015 μM); Influenza B Yamagata (EC50 = 0.073 μM); Influenza B Victoria (EC50 = 0.067 μM)
Comparator Or Baseline	Baloxavir acid: Median EC50 for type B = 0.00597 μM
Quantified Difference	Anti-Influenza agent 6 is 12.2-fold and 11.2-fold less potent against the Yamagata and Victoria B strains, respectively, compared to baloxavir's median type B potency.
Conditions	MDCK cell-based viral inhibition assay for target; Various strains for comparator

Why This Matters

This data confirms the compound's utility as a broad-spectrum research tool for both influenza A and B, though procurement decisions should weigh this potency differential against its unique degradation mechanism.

• [1] Xofluza (baloxavir marboxil) FDA Package Insert. https://medlibrary.org/lib/rx/meds/xofluza-2/ View Source

Anti-Influenza Agent 6 (19b): Optimal Research Applications

Mechanistic TPD Studies in Viral Systems

Based on its potent activity (EC50 = 0.015 μM) against the amantadine-resistant A/PR/8/34 (H1N1) strain [1], Anti-Influenza agent 6 is a highly suitable chemical probe for dissecting resistance pathways. Its efficacy against a strain where M2 inhibitors fail makes it a critical tool for studying how viruses evolve to evade this class of drugs, and for validating alternative antiviral targets.

Drug Resistance Profiling & Countermeasure Development

As the first-in-class small-molecule degrader of the influenza PA protein [2], this compound is essential for research focused on understanding viral protein homeostasis. It can be used in cellular models to investigate the functional consequences of PA protein degradation, map the involvement of the proteasome and autophagy pathways in viral life cycle control, and explore the potential of targeted protein degradation as a novel antiviral therapeutic strategy.

Broad-Spectrum Antiviral Discovery and Validation

The documented inhibitory activity against both influenza A (EC50 = 0.015 μM) and B strains (EC50 = 0.067-0.073 μM) establishes Anti-Influenza agent 6 as a valuable comparator compound. Researchers can employ it alongside neuraminidase inhibitors (e.g., oseltamivir) or endonuclease inhibitors (e.g., baloxavir) in side-by-side assays to evaluate differential strain susceptibility, mechanism-dependent efficacy, and the potential for combination therapies.

Application

Selection Property

Validation Focus

Mechanistic TPD studies in viral systems

Hydrophobic tag (HyT) degradation pathway engagement

Degradation kinetics & pathway dissection (proteasome vs autophagy)

Drug resistance profiling & countermeasure research

Reported activity context against resistant strains

Resistance panel screening & cross-resistance evaluation

Broad-spectrum antiviral discovery & validation

Broad-spectrum activity context (influenza A & B)

Multi-strain potency benchmarking & reference compound use

Functional genomics & proteomics of influenza replication

Selective PA protein depletion without PB1/PB2 interference

Polymerase subunit functional studies & host-response assessment

• [1] Ma X, Wang X, Chen F, et al. Novel Acyl Thiourea-Based Hydrophobic Tagging Degraders Exert Potent Anti-Influenza Activity through Two Distinct Endonuclease Polymerase Acidic-Targeted Degradation Pathways. J Med Chem. 2024;67(11):8791-8816. doi:10.1021/acs.jmedchem.4c00131 View Source
• [2] Ma X, Wang X, Chen F, et al. Novel Acyl Thiourea-Based Hydrophobic Tagging Degraders Exert Potent Anti-Influenza Activity through Two Distinct Endonuclease Polymerase Acidic-Targeted Degradation Pathways. J Med Chem. 2024;67(11):8791-8816. doi:10.1021/acs.jmedchem.4c00131 View Source